Cas no 630119-07-2 (4-(1,3-thiazol-2-yl)-1,2,3,6-tetrahydropyridine)

• Product Name: 4-(1,3-thiazol-2-yl)-1,2,3,6-tetrahydropyridine
• CAS No: 630119-07-2
• MF: C₈H₁₀N₂S
• MW: 166.243400096893
• MDL: MFCD20662783
• CID: 427647
• PubChem ID: 16094689
• Update Time: 2025-11-02

4-(1,3-thiazol-2-yl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 1,2,3,6-tetrahydro-4-(2-thiazolyl)-
• 2-(1,2,3,6-tetrahydropyridin-4-yl)-1,3-thiazole
• 4-(1,3-thiazol-2-yl)-1,2,3,6-tetrahydropyridine
• EN300-243168
• DTXSID50582427
• SCHEMBL1198978
• 630119-07-2

• MDL： MFCD20662783
• Inchi： 1S/C8H10N2S/c1-3-9-4-2-7(1)8-10-5-6-11-8/h1,5-6,9H,2-4H2
• InChI Key： KHXBVICOCXKUMW-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1=CCNCC1

Computed Properties

• Exact Mass: 166.0566
• Monoisotopic Mass: 166.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 24.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines

Additional information on 4-(1,3-thiazol-2-yl)-1,2,3,6-tetrahydropyridine

Introduction to 4-(1,3-thiazol-2-yl)-1,2,3,6-tetrahydropyridine (CAS No. 630119-07-2)

4-(1,3-thiazol-2-yl)-1,2,3,6-tetrahydropyridine, identified by its Chemical Abstracts Service number CAS No. 630119-07-2, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound combines a thiazole ring with a tetrahydropyridine moiety, creating a versatile scaffold that is conducive to further chemical modifications and biological evaluations.

The structural composition of 4-(1,3-thiazol-2-yl)-1,2,3,6-tetrahydropyridine positions it as a promising candidate for the development of novel therapeutic agents. The thiazole ring is a well-documented pharmacophore in many bioactive molecules, exhibiting a wide range of biological activities including antimicrobial, antiviral, and anti-inflammatory properties. Meanwhile, the tetrahydropyridine segment is often associated with central nervous system (CNS) effects, making this compound particularly intriguing for potential applications in neuropharmacology.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds due to their ability to mimic natural products and interact effectively with biological targets. The combination of the thiazole and tetrahydropyridine units in 4-(1,3-thiazol-2-yl)-1,2,3,6-tetrahydropyridine offers a rich chemical space for designing molecules with enhanced pharmacological profiles. This has prompted extensive research into its derivatives and analogs, aiming to optimize its biological activity and reduce potential side effects.

In the context of modern medicinal chemistry, the synthesis and characterization of 4-(1,3-thiazol-2-yl)-1,2,3,6-tetrahydropyridine have been subjects of considerable interest. The compound's synthesis typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as nucleophilic substitution and cyclization are commonly employed to construct the desired heterocyclic framework.

The pharmacological evaluation of 4-(1,3-thiazol-2-yl)-1,2,3,6-tetrahydropyridine has revealed several promising activities. Studies have demonstrated its potential as an antagonist for certain neurotransmitter receptors, which could be beneficial in treating neurological disorders such as epilepsy and depression. Additionally, the compound has shown inhibitory effects on various enzymes involved in inflammatory pathways, suggesting its utility in managing conditions like rheumatoid arthritis.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. Preclinical studies on 4-(1,3-thiazol-2-yl)-1,2,3,6-tetrahydropyridine have provided valuable insights into its pharmacokinetic properties and potential toxicities. These studies are crucial for determining the appropriate dosage and administration routes for future clinical trials. Furthermore, computational modeling techniques have been employed to predict the binding interactions between this compound and its target proteins.

The integration of cutting-edge technologies such as high-throughput screening (HTS) has accelerated the discovery process for bioactive molecules like 4-(1,3-thiazol-2-yl)-1,2,3,6-tetrahydropyridine. HTS allows researchers to rapidly test thousands of compounds against various biological targets simultaneously， significantly reducing the time required to identify promising candidates for further development. This approach has been instrumental in identifying new leads that might have otherwise been overlooked using traditional screening methods.

The role of computational chemistry in drug design cannot be overstated. Molecular docking simulations have been particularly useful in understanding how 4-(1，3-thiazol-2-yi)-1，2，3，6-tetrahydropyridine interacts with its biological targets at the molecular level。 These simulations provide detailed insights into binding affinities、 binding modes、and possible conformational changes upon ligand binding。 Such information is invaluable for designing more effective derivatives with improved pharmacological properties。

The future prospects for 4-(1，3-thiazol-2-yi)-1，2，3，6-tetrahydropyridine are promising，with ongoing research aimed at expanding its therapeutic applications。 Efforts are underway to develop new synthetic methodologies that can streamline its production process while maintaining high quality standards。 Additionally， collaborative efforts between academia and industry are fostering innovation in drug discovery， paving the way for novel treatments based on this versatile scaffold。

In conclusion，4-(1，3-thiazol-2-yi)-1，2，3，6-tetrahydropyridine (CAS No．630119～07～2)